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Compound of Interest

Compound Name: p-Vinylguaiacol-d3

Cat. No.: B15137749

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability of p-Vinylguaiacol-d3, a crucial deuterated standard for a variety of research
applications. This document outlines key suppliers, product specifications, and a detailed
experimental workflow for its use in quantitative analysis.

Introduction to p-Vinylguaiacol-d3

p-Vinylguaiacol-d3 (Deuterated 4-vinylguaiacol) is the isotopically labeled form of p-
vinylguaiacol, a naturally occurring phenolic compound found in various essential oils, roasted
coffee, and certain fruits. Due to its distinct smoky and spicy aroma, p-vinylguaiacol is a
significant flavor and fragrance compound. The deuterated analog, p-Vinylguaiacol-d3, serves
as an invaluable internal standard in quantitative analytical methods, particularly in gas
chromatography-mass spectrometry (GC-MS). Its use allows for precise and accurate
guantification of the unlabeled compound in complex matrices by correcting for variations in
sample preparation and instrument response.

Commercial Suppliers of p-Vinylguaiacol-d3

For researchers seeking to procure p-Vinylguaiacol-d3, several reputable chemical suppliers
offer this compound in various research-grade quantities. The following table summarizes the
key information from prominent commercial vendors.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15137749?utm_src=pdf-interest
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. Catalog . Available

Supplier Purity . CAS Number
Number Quantities

LGC Standards

(distributor for -
TRC-V424962- Not specified on

Toronto 10 mg 1335436-42-4
10MG the product page

Research

Chemicals)

N Not specified on ] ]
Pharmaffiliates PA STI 087140 Inquire for details  1335436-42-4[1]
the product page

) Not specified on ] ]
BOC Sciences BLP-003928 Inquire for details  1335436-42-4[2]
the product page

Santa Cruz SC-H#HHHHE Not specified on ] ] 1335436-42-4[3]
_ o Inquire for details
Biotechnology (inquire) the product page [4]
Inquire for Not specified on ) ) 1335436-42-4[5]
Clearsynth Inquire for details
deuterated the product page [6]

Note: Purity and available quantities are often subject to change and may require direct inquiry
with the supplier. It is recommended to request a certificate of analysis for lot-specific data.

Experimental Protocol: Quantification of p-
Vinylguaiacol in a Liquid Matrix using HS-SPME-GC-
MS

The following is a representative experimental protocol for the quantification of p-vinylguaiacol
in a liquid matrix (e.g., wine, fruit juice) using p-Vinylguaiacol-d3 as an internal standard. This
method utilizes headspace solid-phase microextraction (HS-SPME) coupled with gas
chromatography-mass spectrometry (GC-MS).

Materials and Reagents

e p-Vinylguaiacol-d3 (Internal Standard)

e p-Vinylguaiacol (Analytical Standard)
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e Methanol or Ethanol (for stock solutions)

e Deionized Water

e Sodium Chloride (NaCl)

e SPME vials (20 mL) with septa

e SPME fiber assembly (e.g., DVB/CAR/PDMS)

e GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure

e Preparation of Standard Solutions:

o Prepare a stock solution of p-Vinylguaiacol-d3 in methanol at a concentration of 100
png/mL.

o Prepare a series of calibration standards of unlabeled p-vinylguaiacol in the matrix of
interest (or a model matrix) at concentrations ranging from 1 to 100 ug/L.

o Spike each calibration standard and sample with the p-Vinylguaiacol-d3 internal standard
stock solution to a final concentration of 10 pg/L.

e Sample Preparation (HS-SPME):
o Place 5 mL of the sample (or calibration standard) into a 20 mL SPME vial.

o Add 1 g of NaCl to the vial to increase the ionic strength and promote the release of
volatile compounds into the headspace.

o Seal the vial with a septum cap.
o Equilibrate the vial at 60°C for 15 minutes in a heating block or autosampler agitator.
o Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C with agitation.

e GC-MS Analysis:
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o Desorb the extracted analytes from the SPME fiber in the GC injector at 250°C for 5
minutes in splitless mode.

o Use a suitable GC temperature program to separate the analytes. For example:
» [nitial temperature: 40°C, hold for 2 minutes.
» Ramp: 5°C/minute to 220°C.
» Hold at 220°C for 5 minutes.

o The mass spectrometer should be operated in Selected lon Monitoring (SIM) mode for
high sensitivity and selectivity. Monitor the following ions:

= p-Vinylguaiacol: m/z 150 (quantification), 135, 107 (qualifiers)

» p-Vinylguaiacol-d3: m/z 153 (quantification), 138, 110 (qualifiers)

o Data Analysis:

o Integrate the peak areas of the quantification ions for both p-vinylguaiacol and p-
Vinylguaiacol-d3.

o Calculate the response ratio (Area of p-vinylguaiacol / Area of p-Vinylguaiacol-d3).

o Construct a calibration curve by plotting the response ratio against the concentration of the
unlabeled p-vinylguaiacol standards.

o Determine the concentration of p-vinylguaiacol in the samples by interpolating their
response ratios on the calibration curve.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the quantification of p-vinylguaiacol using a
deuterated internal standard and HS-SPME-GC-MS.
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Caption: Experimental workflow for p-vinylguaiacol quantification.

Signaling Pathways and Logical Relationships

In the context of this technical guide, the primary logical relationship is the analytical workflow,
which is depicted in the experimental workflow diagram above. This process does not involve
biological signaling pathways. The core principle is the use of an isotope-labeled internal
standard to ensure accurate quantification by accounting for any analyte loss during sample
preparation and injection, as well as variations in instrument response. The logical flow is from
sample and standard preparation, through extraction and instrumental analysis, to data
processing and final quantification.

This guide provides a foundational understanding for researchers utilizing p-Vinylguaiacol-d3
in their analytical protocols. For specific applications, further optimization of the experimental
conditions may be necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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